molecular formula C4H3ClN2O B1347225 3-Chloropyrazine 1-oxide CAS No. 6863-76-9

3-Chloropyrazine 1-oxide

Cat. No. B1347225
CAS RN: 6863-76-9
M. Wt: 130.53 g/mol
InChI Key: ICTJTHXSPXEBFR-UHFFFAOYSA-N
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Description

3-Chloropyrazine 1-oxide (CAS Number: 6863-76-9) is a nitrogen-containing heterocyclic compound. Its molecular formula is C₄H₃ClN₂O , and it has a molecular weight of 130.53 g/mol . The IUPAC name for this compound is 3-chloropyrazine 1-oxide . It contains both pyrrole and pyrazine rings, making it an interesting scaffold for various biological activities .


Physical And Chemical Properties Analysis

  • Safety Information : 3-Chloropyrazine 1-oxide poses hazards, including skin and eye irritation. Refer to safety data sheets for detailed precautions and handling instructions .

properties

IUPAC Name

3-chloro-1-oxidopyrazin-1-ium
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H3ClN2O/c5-4-3-7(8)2-1-6-4/h1-3H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ICTJTHXSPXEBFR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C[N+](=CC(=N1)Cl)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H3ClN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20321769
Record name 3-Chloropyrazine 1-oxide
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

130.53 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

6863-76-9
Record name Pyrazine, 2-chloro-, 4-oxide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=6863-76-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 6863-76-9
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Record name 3-Chloropyrazine 1-oxide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20321769
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is unique about the reactivity of 3-chloropyrazine 1-oxide with alkynes in the presence of palladium catalysts?

A1: Research has shown that 3-chloropyrazine 1-oxide (1) reacts with alkynes like 1-hexyne (2a) in the presence of a palladium catalyst, tetrakis(triphenylphosphine)-palladium(O), and potassium acetate in DMF. Interestingly, this reaction yields two products: the expected 3-(1-hexynyl)pyrazine 1-oxide (3a) and a novel compound, 3-(2-butyl-1-octen-3-ynyl)pyrazine 1-oxide (4a) []. The formation of 4a is attributed to the codimerization of 3a with another molecule of 1-hexyne. This finding highlights the potential of 3-chloropyrazine 1-oxide to participate in complex reactions, leading to the formation of unique and potentially valuable pyrazine derivatives.

Q2: Can the regioselectivity of reactions involving 3-chloropyrazine 1-oxide be controlled?

A2: Yes, studies indicate that the regioselectivity of reactions with 3-substituted pyrazine 1-oxides, including 3-chloropyrazine 1-oxide, can be influenced by the choice of reagents []. When reacted with phosphoryl chloride in the presence of an amine, 3-substituted 2-chloropyrazines are primarily formed. Conversely, using chloroacetyl chloride instead of phosphoryl chloride favors the formation of 6-substituted 2-chloropyrazines. This control over regioselectivity is particularly useful in synthetic chemistry, allowing for the targeted synthesis of specific pyrazine isomers.

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